N-[1-(oxolan-2-ylmethyl)pyrazol-4-yl]prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[1-(oxolan-2-ylmethyl)pyrazol-4-yl]prop-2-enamide, also known as OPM-315, is a small molecule inhibitor that has been extensively studied in scientific research. This compound has shown promising results in various biological assays, making it a potential candidate for drug development.
Scientific Research Applications
Synthesis and Biological Activity of Pyrazole Derivatives
Synthetic Approaches : Pyrazole derivatives are synthesized through various chemical reactions, including condensation followed by cyclization or multicomponent reactions (MCRs), utilizing common reagents such as phosphorus oxychloride (POCl3), dimethyl formamide, acetamide, and hydrazine. These methods yield heterocyclic appended pyrazoles under various conditions, including microwave irradiation, offering routes to extend the categories of heterocyclic systems with bioactive pyrazoles (Dar & Shamsuzzaman, 2015).
Anticancer Activity : Pyrazoline derivatives have been highlighted for their potential as new anticancer agents. Research focusing on pyrazoline derivatives' synthesis has demonstrated their significant biological effect, particularly in anticancer activity, encouraging further exploration of this moiety for cancer treatment (Ray et al., 2022).
Pyrazolines in Therapeutic Applications
Pharmacological Effects : Pyrazoline derivatives exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, analgesic, antidepressant, and anticancer activities. Their utility as cannabinoid CB1 receptor antagonists, antiepileptic, antitrypanosomal, antiviral, and various other therapeutic applications has been documented, indicating their versatility as pharmacophores (Shaaban et al., 2012).
Therapeutic Potential of Multicomponent Synthesis : The synthesis of biologically active molecules containing the pyrazole moiety through multicomponent reactions (MCRs) has shown promising results in antibacterial, anticancer, antifungal, antioxidant, and anti-inflammatory activities. This approach highlights the efficiency and versatility of MCRs in developing novel bioactive pyrazole derivatives (Becerra et al., 2022).
properties
IUPAC Name |
N-[1-(oxolan-2-ylmethyl)pyrazol-4-yl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O2/c1-2-11(15)13-9-6-12-14(7-9)8-10-4-3-5-16-10/h2,6-7,10H,1,3-5,8H2,(H,13,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLOCJJGFGPIXEZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)NC1=CN(N=C1)CC2CCCO2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[1-(oxolan-2-ylmethyl)pyrazol-4-yl]prop-2-enamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.